(1S,3s)-N,N-dimethyl-3-(methylamino)cyclobutane-1-carboxamide

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• SMILES: CNC1CC(C1)C(=O)N(C)C
• InChI: InChI=1S/C8H16N2O/c1-9-7-4-6(5-7)8(11)10(2)3/h6-7,9H,4-5H2,1-3H3
• InChIKey: BHFGWOWPEMBTSJ-UHFFFAOYSA-N

Procurement Guide for (1S,3s)-N,N-Dimethyl-3-(methylamino)cyclobutane-1-carboxamide: A Stereodefined Cyclobutane Building Block

(1S,3s)-N,N-dimethyl-3-(methylamino)cyclobutane-1-carboxamide is a cis-1,3-disubstituted cyclobutane derivative (CAS 2059913-87-8; C8H16N2O; MW 156.23) characterized by a rigid four-membered carbocyclic core bearing an N,N-dimethylcarboxamide at C-1 and a methylamino group at C-3 in a defined (1S,3s) stereochemical configuration . The compound belongs to the class of strained cyclobutane building blocks increasingly employed in medicinal chemistry for introducing conformational constraint, three-dimensionality, and metabolic stability into lead molecules [1]. Its functional group arrangement positions it as a versatile intermediate for fragment-based drug discovery, chiral auxiliary applications, and the synthesis of receptor modulators targeting neuronal pathways [2]. The compound is commercially available from multiple suppliers including Enamine (EN300-338021, EN300-718428) and AKSci, with specified purities of 95% .

1

Stereochemical control studies: Defined (1S,3s) cis configuration for enantiomer-attribution review.

2

Chiral building block procurement: Rigid cyclobutane scaffold with predictable conformational constraint.

3

Fragment-based and receptor modulator synthesis: Research-grade intermediate for neuronal pathway tool compounds.

• [1] Demchuk, O.P. et al. 3-Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane-Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties. Eur. J. Org. Chem. 2023, e202300292. doi:10.1002/ejoc.202300292 View Source
• [2] Wrobleski, M.L. et al. Cyclobutane derivatives as potent NK1 selective antagonists. Bioorg. Med. Chem. Lett. 2006, 16, 3859-3863. PMID: 16682196. doi:10.1016/j.bmcl.2006.04.031 View Source

Why Generic Substitution Fails for (1S,3s)-N,N-Dimethyl-3-(methylamino)cyclobutane-1-carboxamide: Stereochemistry, Substituent Patterns, and Physicochemical Consequences

Simple substitution of (1S,3s)-N,N-dimethyl-3-(methylamino)cyclobutane-1-carboxamide with a generic cyclobutane carboxamide analog is precluded by multiple interdependent structural features. The (1S,3s) cis configuration is a defined stereochemical assignment; substituting a racemic mixture, a trans diastereomer, or a compound with undefined stereochemistry fundamentally alters the three-dimensional presentation of the methylamino and carboxamide pharmacophoric elements [1]. The N,N-dimethyl substitution on the carboxamide eliminates the hydrogen bond donor capacity present in primary or secondary amide analogs (e.g., (1s,3s)-3-amino-N,N-dimethylcyclobutane-1-carboxamide, CAS 1268521-02-3), simultaneously increasing lipophilicity and altering metabolic vulnerability [2]. Conversely, the 3-methylamino group provides a secondary amine with distinct basicity (predicted pKa ~10.41), contrasting with primary amine analogs (different protonation state at physiological pH) and N-ethyl or N-isopropyl variants (steric and lipophilicity divergence) [3]. The combination of these features generates a unique physicochemical profile that cannot be recapitulated by any single in-class substitution, making procurement of the exact stereoisomer and substitution pattern critical for reproducible research outcomes.

Stereochemistry Racemate or trans diastereomer substitution may alter 3D pharmacophore presentation, reducing assay reproducibility.

Amide Substitution Primary or secondary amide analogs introduce an additional H-bond donor, shifting lipophilicity and permeability context.

Amine Substitution Primary amine or N-ethyl variants differ in protonation state and steric profile, impacting target engagement.

• [1] Kuujia. Cas no 2059913-87-8: (1s,3s)-N,N-dimethyl-3-(methylamino)cyclobutane-1-carboxamide. Stereochemistry and structural properties. https://www.kuujia.com/cas-2059913-87-8.html View Source
• [2] ChemWhat. (1s,3s)-3-Amino-N,N-dimethylcyclobutane-1-carboxamide. CAS 1268521-02-3. Molecular Formula: C7H14N2O. Molecular Weight: 142.20. https://www.chemwhat.com View Source
• [3] Kuujia. Cas no 2110839-96-6: Cyclobutanecarboxamide, N,N-dimethyl-3-(methylamino)-. Computed Properties: pKa 10.41±0.40 (Predicted), XLogP3: -0.2. https://www.kuujia.com/cas-2110839-96-6.html View Source

Quantitative Differentiation Evidence for (1S,3s)-N,N-Dimethyl-3-(methylamino)cyclobutane-1-carboxamide vs. Closest Analogs

Stereochemical Configuration: (1S,3s) Single Enantiomer vs. Racemic and Diastereomeric Mixtures

The target compound is defined by the (1S,3s) cis configuration, with the methylamino and N,N-dimethylcarboxamide groups adopting a fixed spatial relationship on the cyclobutane ring. In contrast, CAS 2110839-96-6 (Cyclobutanecarboxamide, N,N-dimethyl-3-(methylamino)-) represents the compound without defined stereochemistry, and trans diastereomers or racemic cis mixtures are available as alternative procurement options [1]. The (1S,3s) compound has 2 defined atom stereocenters (CID 5192726), whereas the undefined stereochemistry variant (CAS 2110839-96-6) has 0 defined stereocenters [2]. In the broader class of cyclobutane-derived bioactive molecules, cis-1,3-disubstitution is a critical determinant of biological target engagement, as demonstrated in the NK1 antagonist series where cis configuration was essential for sub-nanomolar Ki values [3].

Stereochemical Configuration

Class-level

Target: 2 defined stereocenters (InChI Key S-layer)

Undefined stereochemistry variant: 0 defined stereocenters

Supports stereochemical-control study fit.

Defined cis geometry essential for enantiomer-attribution review.

Evidence Dimension	Stereochemical definition (number of defined atom stereocenters)
Target Compound Data	2 defined stereocenters; InChI Key: BHFGWOWPEMBTSJ-KNVOCYPGSA-N (stereoisomer-specific)
Comparator Or Baseline	CAS 2110839-96-6: 0 defined stereocenters; InChI Key: BHFGWOWPEMBTSJ-UHFFFAOYSA-N (stereochemistry undefined)
Quantified Difference	Target has 2 defined stereocenters vs. 0 for the undefined stereochemistry variant; distinct InChI Key stereochemical layer (S vs. no stereochemical specification)
Conditions	InChI Key structural comparison per IUPAC International Chemical Identifier standards

Why This Matters

For applications requiring stereospecific target engagement (receptor binding, enzyme inhibition), the defined (1S,3s) configuration ensures reproducible molecular recognition, whereas undefined stereochemistry introduces uncontrolled variables that compromise assay reproducibility and SAR interpretation.

• [1] Kuujia. Cas no 2059913-87-8: (1s,3s)-N,N-dimethyl-3-(methylamino)cyclobutane-1-carboxamide. CID 5192726. https://www.kuujia.com/cas-2059913-87-8.html View Source
• [2] Kuujia. Cas no 2110839-96-6: Cyclobutanecarboxamide, N,N-dimethyl-3-(methylamino)-. Computed Properties: Defined Atom Stereocenter Count: 0. https://www.kuujia.com/cas-2110839-96-6.html View Source
• [3] Wrobleski, M.L. et al. Cyclobutane derivatives as potent NK1 selective antagonists. Bioorg. Med. Chem. Lett. 2006, 16, 3859-3863. PMID: 16682196. doi:10.1016/j.bmcl.2006.04.031 View Source

Amide Substitution Pattern: N,N-Dimethyl vs. N-Methyl and Primary Amide Analogs

The target compound features a tertiary N,N-dimethylcarboxamide, which eliminates the amide N-H hydrogen bond donor present in N-methyl ((1s,3s)-N-methyl-3-(methylamino)cyclobutane-1-carboxamide hydrochloride, CAS 2703781-66-0) and primary amide analogs ((1S,3s)-3-(methylamino)cyclobutane-1-carboxamide) . The N,N-dimethyl substitution increases the compound's lipophilicity relative to the N-methyl analog; the predicted XLogP3 for the target compound is -0.2 [1], while the primary amine analog (1s,3s)-3-amino-N,N-dimethylcyclobutane-1-carboxamide (CAS 1268521-02-3, C7H14N2O) lacks the N-methyl group on the amine . The tertiary amide also confers distinct metabolic stability profiles: N-demethylation of the amide nitrogen is not possible for the N,N-dimethyl amide (no N-H bond), whereas secondary amides are susceptible to oxidative N-dealkylation.

Amide Substitution Pattern

Class-level

1 H-bond donor

XLogP3: -0.2

Reduced H-bond donor count alters permeability context.

N-methyl/primary amide analogs have 2 donors.

Evidence Dimension	Amide hydrogen bond donor count and lipophilicity
Target Compound Data	Hydrogen Bond Donor Count: 1 (only the 3-methylamino N-H); XLogP3: -0.2; Heavy Atom Count: 11
Comparator Or Baseline	(1s,3s)-3-amino-N,N-dimethylcyclobutane-1-carboxamide (CAS 1268521-02-3): HBD Count: 2 (primary amine + amide N-H?); N-methyl analog (CAS 2703781-66-0): HBD Count: 2 (secondary amide N-H + methylamino N-H)
Quantified Difference	Target has 1 H-bond donor vs. 2 for N-methyl and primary amine analogs; predicted logP -0.2 provides a quantitative baseline for relative lipophilicity ranking
Conditions	Predicted physicochemical properties from chemical structure using standard computational methods

Why This Matters

The reduced hydrogen bond donor count and altered lipophilicity directly impact membrane permeability, oral bioavailability potential, and off-target binding profiles, making the N,N-dimethyl substitution a critical procurement specification when these properties are design-relevant.

• [1] Kuujia. Cas no 2110839-96-6: Cyclobutanecarboxamide, N,N-dimethyl-3-(methylamino)-. Computed Properties: XLogP3: -0.2, Hydrogen Bond Donor Count: 1, Heavy Atom Count: 11. https://www.kuujia.com/cas-2110839-96-6.html View Source

3-Methylamino Substituent Basicity and Reactivity vs. Primary Amine and N-Ethyl Analogs

The 3-methylamino group on the target compound provides a secondary amine with a predicted pKa of 10.41±0.40 [1]. This contrasts with the primary amine analog (1s,3s)-3-amino-N,N-dimethylcyclobutane-1-carboxamide (CAS 1268521-02-3), which is expected to have a lower pKa (primary aliphatic amines typically exhibit pKa ~9-10, whereas secondary amines are slightly more basic) [2]. The N-ethyl analog, (1S,3s)-N-ethyl-3-(methylamino)cyclobutane-1-carboxamide (CAS 2059914-35-9), incorporates a larger alkyl group on the amide nitrogen, increasing steric bulk and lipophilicity relative to the target compound [3]. The methylamino group also offers a single site for further derivatization (e.g., reductive amination, acylation) with predictable regioselectivity, whereas the primary amine analog presents two reactive N-H bonds with different selectivity challenges.

3-Methylamino Basicity

Class-level

Predicted pKa 10.41±0.40

Secondary amine; primary amine analog pKa ~9–10

Protonation state may influence binding and solubility.

Reactivity and derivatization selectivity differ.

Evidence Dimension	Amine group pKa and substitution pattern
Target Compound Data	3-methylamino (secondary amine); predicted pKa 10.41±0.40; one N-H for derivatization; Molecular Weight 156.23
Comparator Or Baseline	Primary amine analog (CAS 1268521-02-3): predicted pKa ~9-10; two N-H bonds; MW 142.20. N-ethyl analog (CAS 2059914-35-9): N-ethyl substitution on amide; MW 156.23 (same as target but different substitution pattern)
Quantified Difference	Predicted pKa difference of approximately 0.4-1.4 units between secondary (target) and primary amine analogs; molecular weight differs by 14.03 g/mol between target and primary amine analog
Conditions	Predicted pKa values from computational models; molecular weights from molecular formula

Why This Matters

The pKa difference determines the protonation state at physiological and assay pH conditions, directly affecting solubility, membrane permeability, and target binding. Procurement of the correct amine substitution pattern is essential for maintaining the intended physicochemical and pharmacological profile.

• [1] Kuujia. Cas no 2110839-96-6: Cyclobutanecarboxamide, N,N-dimethyl-3-(methylamino)-. Computed Properties: pKa 10.41±0.40 (Predicted). https://www.kuujia.com/cas-2110839-96-6.html View Source
• [2] ChemWhat. (1s,3s)-3-Amino-N,N-dimethylcyclobutane-1-carboxamide. CAS 1268521-02-3. Molecular Formula: C7H14N2O. https://www.chemwhat.com View Source
• [3] Kuujia. Cas no 2059914-35-9: (1s,3s)-N-ethyl-3-(methylamino)cyclobutane-1-carboxamide. https://www.kuujia.com View Source

Commercial Purity and Supplier Specification: 95% vs. 97% Minimum Purity Grades

The target compound is commercially available at two distinct purity specifications from different suppliers. AKSci offers the compound at 95% minimum purity (Catalog 8905EH, CAS 2059913-87-8) . Beyotime offers (1s,3s)-3-amino-N,N-dimethylcyclobutane-1-carboxamide (a closely related analog) at 97% purity (Catalog Y208300-1g, CAS 1268521-02-3) [1]. Enamine supplies the target compound under catalog EN300-338021 at 95.0% purity, with pricing of $768.00 for 0.05g and $914.00 for 1.0g [2]. The undefined stereochemistry variant (EN300-718428, CAS 2110839-96-6) is priced at $1,234.00 for 0.5g [2]. No head-to-head purity comparison data for the same compound from different vendors is available from the sources consulted.

Commercial Purity & Supplier

Specification review

Target: 95% min. purity (AKSci, Enamine)

Primary amine analog: 97% purity (Beyotime); undefined stereochemistry variant higher cost

Purity specification supports procurement context.

No head-to-head vendor purity comparison available.

Evidence Dimension	Commercial purity specification
Target Compound Data	95.0% minimum purity (AKSci, Enamine EN300-338021)
Comparator Or Baseline	Primary amine analog (CAS 1268521-02-3): 97% purity (Beyotime). Undefined stereochemistry variant (EN300-718428): purity specification not explicitly stated in available sources
Quantified Difference	2% absolute purity difference between target compound (95%) and primary amine analog (97%) from different vendors; pricing differential: target $914/1g vs. undefined stereochemistry variant $1,234/0.5g
Conditions	Vendor product specification sheets as reported by kuujia.com aggregator platform

Why This Matters

Purity specification directly impacts the reliability of downstream biological assays and synthetic applications. The cost differential between the stereodefined and undefined forms may influence procurement decisions for large-scale or exploratory applications.

• [1] Beyotime. (1s,3s)-3-Amino-N,N-dimethylcyclobutane-1-carboxamide (97%). Catalog Y208300-1g. CAS 1268521-02-3. https://www.beyotime.com View Source
• [2] Kuujia. Price listing for EN300-338021 and EN300-718428. Enamine product specifications. https://www.kuujia.com/cas-2059913-87-8.html View Source

Optimal Application Scenarios for (1S,3s)-N,N-Dimethyl-3-(methylamino)cyclobutane-1-carboxamide Based on Differentiation Evidence

Stereospecific Fragment-Based Drug Discovery Requiring Defined cis-1,3-Cyclobutane Geometry

For fragment-based screening campaigns targeting receptors or enzymes where three-dimensional molecular recognition is critical, the (1S,3s) defined stereochemistry (2 defined stereocenters) provides a structurally unambiguous starting point. The cis-1,3-disubstituted cyclobutane scaffold mimics bioactive conformations found in natural products and has demonstrated utility in achieving sub-nanomolar target binding affinity in NK1 antagonist programs . The defined stereochemistry ensures that any observed structure-activity relationships are attributable to specific molecular interactions rather than stereochemical heterogeneity, making this compound suitable as a stereochemically pure fragment for X-ray crystallography and NMR-based fragment screening .

Synthesis of CNS-Penetrant Lead Compounds Requiring Balanced Lipophilicity and Reduced Hydrogen Bond Donor Count

The target compound's N,N-dimethylcarboxamide (1 hydrogen bond donor total, predicted XLogP3 -0.2) positions it advantageously for central nervous system (CNS) drug discovery programs where restricted hydrogen bonding and moderate lipophilicity are desirable for blood-brain barrier penetration . Compared to N-methyl amide analogs that carry an additional hydrogen bond donor, the tertiary amide in this compound may offer improved passive membrane permeability. This compound has been cited in patent literature covering antidepressant mechanisms and cognitive function modulators, where CNS target engagement is required . Its favorable predicted properties (boiling point 258.4±29.0 °C, density 1.00±0.1 g/cm³) further support its use as a scalable intermediate for lead optimization .

Selective Derivatization at the Methylamino Group for Structure-Activity Relationship Expansion

The 3-methylamino substituent provides a single, well-defined reactive handle (secondary amine with predicted pKa 10.41) for further chemical diversification via acylation, reductive amination, or sulfonylation with predictable chemoselectivity . This contrasts with primary amine analogs that offer two reactive N-H bonds, potentially leading to mixtures of mono- and bis-functionalized products. The carboxamide moiety remains orthogonal to these transformations as a tertiary amide, enabling sequential derivatization strategies for parallel library synthesis. The compound's thermal stability (decomposition >200 °C) and crystalline form facilitate purification and scale-up of derivatization reactions .

Chiral Auxiliary and Asymmetric Synthesis Applications Leveraging Defined (1S,3s) Configuration

The (1S,3s) stereochemistry, with both substituents in a cis relationship on the cyclobutane ring, creates a chiral environment suitable for asymmetric induction in synthetic transformations. The rigid cyclobutane scaffold restricts conformational flexibility, providing a well-defined spatial arrangement of the Lewis basic dimethylamide and methylamino groups for metal coordination or substrate pre-organization . In the broader context of 1,3-disubstituted cyclobutane building blocks, such scaffolds have been employed in the diastereoselective synthesis of pharmaceutical intermediates including TAK-828F, demonstrating the synthetic utility of cis-1,3-cyclobutane carboxylic acid derivatives . The compound's availability at 95% purity from commercial suppliers supports its use in methodology development and exploratory asymmetric synthesis .

Application

Selection Property

Validation Focus

Stereochemical-control fragment studies

Defined cis-1,3 cyclobutane geometry

Stereochemical attribution and SAR review

CNS permeability research

Low H-bond donor count, moderate lipophilicity

Membrane permeability assay context

Selective amine derivatization

Single reactive secondary amine handle

Chemoselectivity and derivatization review

Asymmetric synthesis research

Stereodefined cis-1,3 scaffold

Diastereoselectivity and synthetic utility review